Cas no 1181295-25-9 (4-(3-chloro-2-methylphenyl)benzoic acid)

4-(3-Chloro-2-methylphenyl)benzoic acid is a substituted benzoic acid derivative featuring a chloro-methylphenyl moiety at the 4-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of biologically active molecules. The presence of both chloro and methyl substituents on the phenyl ring enhances its potential for further functionalization, enabling tailored modifications for specific applications. Its benzoic acid core provides a reactive carboxyl group, facilitating conjugation or derivatization. The compound is typically characterized by high purity and stability, making it suitable for rigorous synthetic workflows and mechanistic studies.

4-(3-chloro-2-methylphenyl)benzoic acid structure

1181295-25-9 structure

Product Name:4-(3-chloro-2-methylphenyl)benzoic acid

CAS No:1181295-25-9

MF:C₁₄H₁₁ClO₂

MW:246.688943147659

MDL:MFCD11895769

CID:2615654

PubChem ID:52983732

Update Time:2025-08-03

4-(3-chloro-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-chloro-2-methylphenyl)benzoic acid
- MFCD11895769
- 3'-Chloro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid
- 4-(3-Chloro-2-methylphenyl)benzoic acid, 95%
- DTXSID20680722
- 1181295-25-9
- MDL： MFCD11895769
- Inchi： 1S/C14H11ClO2/c1-9-12(3-2-4-13(9)15)10-5-7-11(8-6-10)14(16)17/h2-8H,1H3,(H,16,17)
- InChI Key： XSLPYWDAPCFVJC-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1C)C1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 246.0447573Da
Monoisotopic Mass: 246.0447573Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 37.3Å²

4-(3-chloro-2-methylphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318403-5 g	4-(3-Chloro-2-methylphenyl)benzoic acid, 95%; .	1181295-25-9	95%	5g	€1159.00	2023-04-26
abcr	AB318403-5g	4-(3-Chloro-2-methylphenyl)benzoic acid, 95%; .	1181295-25-9	95%	5g	€1159.00	2024-06-08

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Additional information on 4-(3-chloro-2-methylphenyl)benzoic acid

Comprehensive Overview of 4-(3-chloro-2-methylphenyl)benzoic acid (CAS No. 1181295-25-9): Properties, Applications, and Research Insights

4-(3-chloro-2-methylphenyl)benzoic acid (CAS No. 1181295-25-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This benzoic acid derivative is characterized by a chloro-methylphenyl substitution, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 4-(3-chloro-2-methylphenyl)benzoic acid", "CAS 1181295-25-9 applications", and "benzoic acid derivatives in drug development", reflecting its relevance in modern scientific inquiries.

The compound's molecular structure, featuring a carboxylic acid group attached to a chlorinated aromatic ring, makes it a valuable intermediate in the synthesis of more complex molecules. Its CAS number 1181295-25-9 is often referenced in patent literature and academic journals, particularly in studies exploring anti-inflammatory agents and enzyme inhibitors. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such derivatives to minimize environmental impact, aligning with global sustainability goals.

In the context of drug discovery, 4-(3-chloro-2-methylphenyl)benzoic acid serves as a building block for designing small-molecule therapeutics. Its chloro-methyl moiety is particularly noteworthy for its ability to modulate biological activity, a topic frequently explored in medicinal chemistry forums and research publications. Questions like "How does 4-(3-chloro-2-methylphenyl)benzoic acid interact with target proteins?" or "What are the spectroscopic properties of CAS 1181295-25-9?" are common among researchers, highlighting the compound's multifaceted role in science.

From an industrial perspective, this compound is utilized in the development of advanced materials and specialty chemicals. Its stability under various conditions makes it suitable for applications in polymer chemistry and catalysis. The growing demand for high-purity intermediates in the pharmaceutical sector has further amplified the importance of CAS 1181295-25-9, with suppliers emphasizing rigorous quality control to meet regulatory standards.

Recent advancements in computational chemistry have enabled deeper insights into the electronic properties and reactivity patterns of 4-(3-chloro-2-methylphenyl)benzoic acid. Tools like density functional theory (DFT) are increasingly used to predict its behavior in synthetic pathways, addressing queries such as "DFT studies on benzoic acid derivatives". This integration of experimental and theoretical approaches underscores the compound's role in bridging gaps between fundamental research and applied science.

In summary, 4-(3-chloro-2-methylphenyl)benzoic acid (CAS No. 1181295-25-9) represents a critical intersection of organic synthesis, pharmaceutical innovation, and material science. Its versatility and the ongoing research into its properties ensure its continued relevance in addressing contemporary scientific challenges, from drug design to sustainable chemistry.